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A comprehensive guide for researchers and textile scientists evaluating the performance of
disperse dyes on polyamide fibers, with a comparative look at alternative dye classes and
supporting experimental data.

The selection of dyes for synthetic fibers like nylon (polyamide) is a critical decision in the
textile industry, directly impacting the quality and durability of the final product. Among the
various dye classes, disperse dyes are frequently utilized for their ability to impart a wide range
of colors to hydrophobic fibers. However, their performance, particularly in terms of wet
fastness—the resistance of the color to washing, perspiration, and rubbing—can be a
significant concern, especially in deep shades. This guide provides a comparative study of the
wet fastness properties of disperse dyes on nylon, supported by experimental data and
detailed testing protocols.

Executive Summary

Disperse dyes generally exhibit moderate to good wet fastness properties on many synthetic
fibers, but their performance on nylon is often characterized as fair to poor, particularly in terms
of wash fastness.[1] The molecular structure of the disperse dye, the dyeing process, and post-
treatment procedures all play a crucial role in the final fastness of the dyed fabric. This guide
will delve into the quantitative assessment of these properties and compare them with
alternative dye classes suitable for nylon, such as acid and vat dyes, to provide a
comprehensive overview for informed dye selection.
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Comparative Wet Fastness Performance

The wet fastness of a dyed textile is a composite of its resistance to various agueous
challenges. The key parameters evaluated are wash fastness, perspiration fastness, and
crocking (rubbing) fastness. These are typically assessed using a standardized grey scale for
color change of the fabric and staining of an adjacent multifiber fabric, with ratings from 1 (poor)
to 5 (excellent).

Disperse Dyes on Nylon

The wash fastness of disperse dyes on nylon is a notable area of concern, often yielding fair to
poor ratings, especially for deep shades.[1] This is attributed to the relatively weak physical
bonds formed between the non-ionic disperse dye molecules and the polyamide fiber. Factors
such as the amorphous nature of nylon can facilitate the migration of dye molecules out of the
fiber during washing.[2]

Perspiration can also lead to color change and staining, with performance varying based on the
specific dye chemistry. Rubbing, particularly when the fabric is wet, can result in significant
color transfer. Wet rub fastness is consistently observed to be lower than dry rub fastness for
disperse-dyed nylon.

Alternative Dye Classes for Nylon

Acid Dyes: This class of anionic dyes forms stronger ionic bonds with the amino groups in the
nylon polymer, generally resulting in better wet fastness compared to disperse dyes. However,
the fastness properties of acid dyes can vary significantly depending on their molecular size
and structure. They are often categorized into leveling, milling, and super-milling types, with
wet fastness generally increasing in that order.

Vat Dyes: Known for their excellent overall fastness properties on cellulosic fibers, vat dyes can
also be applied to nylon. Once insolubilized within the fiber, they exhibit high resistance to
washing and other wet treatments, often achieving superior fastness ratings.

Data Presentation: Comparative Wet Fastnhess
Ratings
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The following tables summarize the typical wet fastness performance of different dye classes
on nylon, based on available experimental data. The ratings are on a scale of 1 to 5, where 5
represents the best performance.

Table 1: Wash Fastness (ISO 105-C06)

Dye Color Staining Staining Staining
Dye Class
Example Change (Nylon) (Cotton) (Polyester)
) Synthesized
Disperse 3-4 3 3-4 4
Dye 1
Synthesized
4 4 4 4-5
Dye 2
Typical
Acid Milling Acid 4 4 4-5 4-5
Dye
Typical Vat
Vat 4-5 4-5 4-5 4-5
Dye
Table 2: Perspiration Fastness (ISO 105-E04)
5 Color Staining Color Staining
e
Dye Class y Change (Nylon, Change (Nylon,
Example .. .- . .
(Acidic) Acidic) (Alkaline) Alkaline)
) Synthesized
Disperse 4 4 4
Dye 1
Synthesized
4-5 4-5 4-5 4-5
Dye 2
Typical
Acid Milling Acid 4-5 4-5 4-5 4-5
Dye
Typical Vat
Vat yP 5 5 5
Dye
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Table 3: Crocking/Rubbing Fastness (ISO 105-X12)

Dye Class Dye Example Dry Rubbing Wet Rubbing
Disperse Synthesized Dye 1 4 3

Synthesized Dye 2 4-5 3-4

o E;p:cal Milling Acid 45 34

Vat Typical Vat Dye 4-5 4

Experimental Protocols

Accurate and reproducible assessment of wet fastness properties is paramount. The following
are detailed methodologies for the key experiments cited, based on internationally recognized
standards.

Wash Fastnhess Test (ISO 105-C06)

This test determines the resistance of the color of textiles to domestic or commercial laundering
procedures.

o Apparatus: Launder-Ometer or similar apparatus, stainless steel balls, multifiber fabric (e.g.,
DW type containing wool, acrylic, polyester, nylon, cotton, and acetate), grey scale for
assessing color change and staining.

e Procedure:

o A composite specimen is prepared by sewing the dyed nylon fabric (4 cm x 10 cm) to a
piece of multifiber fabric of the same size.

o The composite specimen is placed in a stainless steel container with a specified volume of
detergent solution and a set number of stainless steel balls.

o The container is sealed and placed in the Launder-Ometer, which is then operated at a
specified temperature (e.g., 60°C) and for a specific duration (e.g., 30 minutes).
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o After the cycle, the composite specimen is removed, rinsed thoroughly with cold water,
and dried at a temperature not exceeding 60°C.

o The color change of the dyed nylon and the staining of each fiber in the multifiber fabric
are assessed visually using the respective grey scales under standardized lighting
conditions.

Perspiration Fastness Test (ISO 105-E04)

This method evaluates the resistance of the color of textiles to the action of simulated human
perspiration.

o Apparatus: Perspirometer or equivalent device, oven, acidic and alkaline perspiration
solutions, multifiber fabric, grey scales.

e Procedure:
o Two composite specimens are prepared as in the wash fastness test.

o One specimen is immersed in the acidic perspiration solution and the other in the alkaline
solution for 30 minutes at room temperature.

o The excess solution is removed by passing the specimens through a wringer.

o The specimens are placed between acrylic or glass plates in the Perspirometer under a
specified pressure (12.5 kPa).

o The loaded Perspirometer is placed in an oven at 37 + 2°C for 4 hours.
o The specimens are then removed and dried separately in warm air.

o The color change and staining are assessed using grey scales.

Crocking (Rubbing) Fastness Test (ISO 105-X12)

This test assesses the amount of color transferred from the surface of a colored textile material
to other surfaces by rubbing.
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o Apparatus: Crockmeter, standard white cotton rubbing cloth, grey scale for assessing
staining.

e Procedure:
o A specimen of the dyed nylon fabric is mounted on the base of the Crockmeter.

o Dry Rubbing: A dry, conditioned piece of standard white cotton cloth is mounted on the
rubbing finger of the Crockmeter. The finger is then passed back and forth over the
specimen 10 times with a downward force of 9 N.

o Wet Rubbing: A piece of the standard white cotton cloth is wetted with deionized water to a
100% pick-up and mounted on the rubbing finger. The rubbing procedure is repeated on a
fresh area of the dyed specimen.

o The amount of color transferred to the white rubbing cloths is assessed using the grey
scale for staining.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical flow of a comparative wet fastness study and the
relationship between factors influencing the fastness properties of disperse dyes on nylon.
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Fig. 1. Experimental workflow for the comparative study.
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Fig. 2: Factors influencing wet fastness of disperse dyes on nylon.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1364994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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